Cas no 523990-84-3 (1-Pyrenepropanoic acid, 6-dodecyl-)

1-Pyrenepropanoic acid, 6-dodecyl- structure
523990-84-3 structure
Product Name:1-Pyrenepropanoic acid, 6-dodecyl-
CAS No:523990-84-3
MF:C31H38O2
MW:442.632229328156
CID:359721
PubChem ID:71365653
Update Time:2025-04-19

1-Pyrenepropanoic acid, 6-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenepropanoic acid, 6-dodecyl-
    • 3-(6-dodecylpyren-1-yl)propanoic acid
    • 523990-84-3
    • DTXSID10789051
    • Inchi: 1S/C31H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-23-13-15-25-18-21-28-24(19-22-29(32)33)14-16-26-17-20-27(23)30(25)31(26)28/h13-18,20-21H,2-12,19,22H2,1H3,(H,32,33)
    • InChI Key: VOZNCBNAZBFNJM-UHFFFAOYSA-N
    • SMILES: OC(CCC1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)CCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 442.28734
  • Monoisotopic Mass: 442.287180451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 14
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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